molecular formula C19H20N2O2 B5135858 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile CAS No. 5282-07-5

2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Cat. No.: B5135858
CAS No.: 5282-07-5
M. Wt: 308.4 g/mol
InChI Key: QRSPRYZQNBWNDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile belongs to the 4H-chromene class, characterized by a fused pyran-cyclohexenone scaffold. Its structure includes:

  • 7,7-Dimethyl groups on the cyclohexenone ring, enhancing steric effects and conformational rigidity.
  • 2-Methylphenyl substituent at position 4, influencing electronic and steric properties.
  • Amino and cyano groups at positions 2 and 3, critical for hydrogen bonding and bioactivity .

4H-Chromene derivatives are recognized for diverse biological activities, including anticancer, antimicrobial, and enzyme inhibition (e.g., tyrosinase), driven by substituent variations .

Properties

IUPAC Name

2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O2/c1-11-6-4-5-7-12(11)16-13(10-20)18(21)23-15-9-19(2,3)8-14(22)17(15)16/h4-7,16H,8-9,21H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRSPRYZQNBWNDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20385588
Record name 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20385588
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

5282-07-5
Record name 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20385588
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Substituent Variations at Position 4

The aryl/heteroaryl substituent at position 4 significantly impacts physicochemical properties, reactivity, and bioactivity. Key examples include:

Compound Substituent (Position 4) Key Properties Synthesis Method & Yield Biological Activity
4-(4-Methylthiophenyl) () - Higher electron density due to thioether.
- Planar crystal packing with N–H···O/N interactions.
NiFe₂O₄ nanoparticles, 40°C, green solvent (Yield: ~90%) Not explicitly reported; structural studies emphasize Hirshfeld surface analysis .
4-(3-Bromophenyl) () - Bromine enhances halogen bonding.
- Confirmed by FT-IR, NMR, and X-ray crystallography.
NiFe₂O₄ nanoparticles (similar to above) Anticancer potential inferred from apoptosis-inducing chromenes .
4-(4-Nitrophenyl) () - Strong electron-withdrawing nitro group.
- Dihedral angle: 17.5° between pyran and aryl rings.
- Higher melting point (~224–226°C) .
CuFe₂O₄@starch catalyst, 94% yield Enhanced tyrosinase inhibition (IC₅₀: 4-nitrophenyl > 3-nitrophenyl) .
4-(2-Nitrophenyl) () - Ortho-nitro disrupts planarity.
- Melting point: 236–238°C.
- IR: NO₂ peaks at 1525, 1596 cm⁻¹ .
Nano-cellulose/Ti(IV)/Fe₃O₄ catalyst, solvent-free Nitro groups correlate with cytotoxicity in cancer models .
4-(3,4-Dimethoxyphenyl) () - Methoxy groups enhance solubility.
- Cyclohexenone adopts half-boat conformation.
- Pyran ring forms "V" shape.
Conventional condensation (Yield: Not specified) Anticancer activity via apoptosis induction .
4-(1-Naphthyl) () - Bulky naphthyl group induces sofa conformation.
- Dihedral angle: 90.9° (vs. 96.7° for dimethyl-naphthyl).
Multi-step synthesis (Yield: Not specified) Improved DNA intercalation potential .
4-(Imidazol-2-yl) () - Heterocyclic substituent enhances polarity.
- IR: CN (2183 cm⁻¹), CO (1689 cm⁻¹).
Piperidine-catalyzed condensation (69% yield) Acetylcholinesterase inhibition (non-hepatotoxic) .

Structural and Conformational Analysis

  • Crystal Packing :

    • Nitro derivatives (e.g., 4-nitrophenyl) exhibit centrosymmetric dimers via N–H···N bonds, while methoxy derivatives form infinite tapes through N–H···O interactions .
    • Naphthyl substituents induce flattened boat conformations, increasing steric hindrance .
  • Hydrogen Bonding: Amino groups participate in intermolecular H-bonding (N–H···O/N), critical for stabilizing crystal lattices .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.